molecular formula C11H12F3N B6146517 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole CAS No. 1514437-32-1

3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole

Cat. No. B6146517
CAS RN: 1514437-32-1
M. Wt: 215.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole, commonly known as 3,3-Dimethylindole (3,3-DMI), is an organic compound belonging to the class of heterocyclic compounds. It is a heterocycle with a five-membered ring containing three carbon atoms and two nitrogen atoms. 3,3-DMI is a colorless solid with a melting point of 129-130 °C and a boiling point of 220-222 °C. It has a low solubility in water, but is soluble in many organic solvents such as ethanol, methanol and acetone. 3,3-DMI has been widely studied for its potential applications in medicinal chemistry and biochemistry.

Mechanism of Action

The precise mechanism of action of 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole is still not fully understood. However, it is believed to act by modulating the activity of several enzymes, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and inducible nitric oxide synthase (iNOS). It is also thought to act as an inhibitor of NF-κB, a key transcription factor involved in inflammation and immune responses.
Biochemical and Physiological Effects
3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole has been shown to possess anti-inflammatory, anti-cancer, anti-microbial and anti-diabetic properties. In vitro studies have demonstrated that 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole has the ability to inhibit the activity of several enzymes involved in inflammation and immune responses, such as COX-2, 5-LOX, and iNOS. It has also been shown to inhibit the activity of NF-κB, a key transcription factor involved in inflammation and immune responses. In vivo studies have demonstrated that 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole has the ability to reduce inflammation and oxidative stress in animal models of inflammatory diseases, such as rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

The advantages of using 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole in laboratory experiments include its low cost, low toxicity, and ease of synthesis. Its low toxicity makes it a safe and effective reagent for use in laboratory experiments. Furthermore, its low cost makes it an attractive option for researchers on a budget. The main limitation of using 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole in laboratory experiments is its low solubility in water. This can make it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for research on 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole. These include further investigation into its anti-inflammatory, anti-cancer, anti-microbial and anti-diabetic properties, as well as its potential therapeutic applications. Additionally, further research into its mechanism of action and its potential synergistic effects with other compounds could be beneficial. Finally, further research into its potential applications in drug development and drug delivery systems could be beneficial.

Synthesis Methods

3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole can be synthesized by the reaction of 3-bromo-3-methylindole with trifluoromethanesulfonic acid in methanol. The reaction yields 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole as the major product, with a yield of up to 95%. The reaction is carried out at room temperature and can be completed in a few hours.

Scientific Research Applications

3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole has been widely studied for its potential applications in medicinal chemistry and biochemistry. It has been shown to possess anti-inflammatory, anti-cancer, anti-microbial and anti-diabetic properties. 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole has been used as a reagent in the synthesis of various organic compounds, such as indolizines, indolines, and indoles. It has also been used as a starting material for the synthesis of other heterocyclic compounds, such as pyrroles and pyridines.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole involves the reaction of 3,3-dimethyl-2-butanone with trifluoroacetic acid to form 3,3-dimethyl-4-trifluoromethyl-2-butanone. This intermediate is then reacted with aniline to form the desired product.", "Starting Materials": [ "3,3-dimethyl-2-butanone", "trifluoroacetic acid", "aniline" ], "Reaction": [ "Step 1: 3,3-dimethyl-2-butanone is reacted with trifluoroacetic acid in the presence of a catalyst such as sulfuric acid to form 3,3-dimethyl-4-trifluoromethyl-2-butanone.", "Step 2: 3,3-dimethyl-4-trifluoromethyl-2-butanone is then reacted with aniline in the presence of a base such as sodium hydroxide to form 3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole.", "Step 3: The product is then purified using techniques such as column chromatography or recrystallization." ] }

CAS RN

1514437-32-1

Product Name

3,3-dimethyl-5-(trifluoromethyl)-2,3-dihydro-1H-indole

Molecular Formula

C11H12F3N

Molecular Weight

215.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.